Cas no 893917-99-2 (2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 893917-99-2
• MF: C₂₁H₁₈ClN₅OS
• MW: 423.918521404266
• CID: 5894675
• PubChem ID: 18561842
• Update Time: 2025-10-31

2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2,5-dimethylphenyl)acetamide
• F1874-0786
• AKOS024615627
• 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
• 893917-99-2
• 2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,5-dimethylphenyl)acetamide
• 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C21H18ClN5OS/c1-13-6-7-14(2)18(8-13)26-19(28)11-29-21-17-10-25-27(20(17)23-12-24-21)16-5-3-4-15(22)9-16/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key： NZFYERBFCFANLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NC=NC2N(C3=CC=CC(Cl)=C3)N=CC=21

Computed Properties

• Exact Mass: 423.0920591g/mol
• Monoisotopic Mass: 423.0920591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98Ų

Additional information on 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Introduction to Compound with CAS No. 893917-99-2 and Product Name: 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

The compound with the CAS number 893917-99-2 and the product name 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their biological activity, particularly in the context of anticancer, antiviral, and anti-inflammatory properties. The presence of a sulfanyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring enhances its interactions with biological targets, thereby modulating its pharmacological effects. This modification has been strategically incorporated to improve binding affinity and selectivity towards specific enzymes and receptors.

The acetamide moiety at the nitrogen position further contributes to the compound's pharmacological profile. Acetamides are known to exhibit diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The combination of these functional groups within the same molecular framework suggests that this compound may possess multifaceted therapeutic potential. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases by targeting multiple pathways simultaneously.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, including cancer. The 3-chlorophenyl substituent in this molecule may enhance its binding affinity to kinase domains by providing favorable interactions through hydrophobic and electrostatic forces. This feature makes it an attractive candidate for further exploration as a kinase inhibitor.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using this compound to evaluate its potential binding to various kinases. These studies suggest that it can effectively bind to several kinases known to be involved in cancer progression. The predicted binding affinities and interaction profiles are consistent with experimental data obtained from enzyme inhibition assays.

In addition to its potential as a kinase inhibitor, this compound has also shown promise as an antimicrobial agent. The 2,5-dimethylphenyl group may contribute to its antimicrobial properties by disrupting bacterial cell membranes or interfering with essential metabolic pathways. This dual functionality makes it a versatile candidate for developing novel therapeutic strategies against both cancer and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfanylation reactions, have been employed to construct the complex heterocyclic core. These synthetic methodologies not only highlight the synthetic prowess of modern organic chemistry but also ensure that the final product meets stringent quality standards for preclinical and clinical studies.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound, including its solubility, stability, and metabolic pathways. These studies are crucial for determining whether the compound can be effectively delivered to target tissues and whether it undergoes rapid degradation in vivo. Preliminary results indicate that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential for further development into a therapeutic agent.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, compounds like this one offer a promising approach by targeting multiple pathways simultaneously or by modulating existing pathways in novel ways. The combination of structural features such as the pyrazolo[3,4-d]pyrimidine core, sulfanyl group, acetamide moiety, and 3-chlorophenyl substituent makes this molecule a unique candidate for addressing these challenges.

Future research will focus on optimizing the chemical structure of this compound to enhance its biological activity and reduce potential side effects. Techniques such as structure-activity relationship (SAR) studies will be employed to identify key structural features responsible for its pharmacological effects. Additionally, exploratory studies will be conducted to investigate its potential applications in other therapeutic areas beyond cancer and infectious diseases.

In conclusion, the compound with CAS number 893917-99-2 and product name 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. With continued research and optimization, this compound has the potential to contribute significantly to advancements in treating complex diseases such as cancer and infectious disorders.